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Antimicrobial Activity Profile

Parameter
Value (MIC₅₀/
₉₀)

Value (MBC₅₀/
₉₀)

Optimal Bactericidal Concentration
(OBC₅₀/₉₀)

Key
Findings

| Broth Microdilution (in vitro) | 2/2 mg/L [1] [2] | 2/4 mg/L [1] [3] | 4/8 mg/L [1] [3] | • Potent activity

against both carbapenem-susceptible and resistant strains [1]. • MIC₉₀ is well below the EUCAST

susceptibility breakpoint (≤16 mg/L) for E. coli [2]. |

Experimental Data & Protocols

The supporting data comes from standardized antimicrobial tests and advanced mechanistic studies.

• Broth Microdilution for MIC/MBC

The Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) were

determined using the broth microdilution method, following standards from the Clinical and Laboratory
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Standards Institute (CLSI) [2].

Procedure: Nitroxoline powder was dissolved in DMSO and diluted in sterile water to create a
concentration range (e.g., 0.5 to 256 mg/L) in 96-well plates. The plates were inoculated with a

standardized bacterial suspension and incubated at 37°C for 24 hours. The MIC was the lowest
concentration with no visible growth [2].

MBC Determination: Liquid from wells with no growth was plated on LB agar plates. The MBC was
defined as the lowest concentration that resulted in a ≥99.9% reduction (a 3-log10 decrease) of the

initial bacterial inoculum [1] [2].

• Raman Deuterium Stable Isotope Probing (Raman-DIP)

This technique was used to assess the impact of nitroxoline on bacterial metabolic activity at the single-cell

level [1] [3].

Procedure: Bacteria were cultured in medium containing heavy water (D₂O). Metabolically active
cells incorporate deuterium into new biomass, which produces a detectable Raman shift (C-D band).

The intensity of the C-D band serves as a marker for metabolic activity. Researchers treated A.
baumannii with nitroxoline and used Raman-DIP to measure the resulting decrease in metabolic

activity [1] [3].

The following diagram illustrates the Raman-DIP workflow used in these studies.
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• Time-Kill Assay

This assay evaluates the rate and extent of bactericidal activity over time [1] [2].

Procedure: Bacteria were exposed to nitroxoline at concentrations ranging from 0.5x to 4x the MIC.

Samples were taken at set intervals (e.g., 0, 1, 2, 4, 8, 12, and 24 hours), serially diluted, and plated
to count viable colonies (CFU/mL). The results confirmed concentration-dependent killing and
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revealed biphasic bactericidal activity, where killing efficacy increases up to an Optimal

Bactericidal Concentration (OBC) and then diminishes at higher concentrations [1] [3].

Mechanism of Action Insights

Recent research has uncovered that nitroxoline's primary mechanism is acting as a metallophore, rather

than just a chelator [4].

Metal Intoxication: Nitroxoline disrupts bacterial metal homeostasis by shuttling excess copper and
zinc ions into the cell, leading to metal intoxication and cell death [4].

Outer Membrane Disruption: The compound also compromises outer membrane integrity. This
explains its observed synergy with large-scaffold antibiotics like colistin, macrolides, and

vancomycin, which typically struggle to penetrate Gram-negative bacteria. This synergy can even
resensitize colistin-resistant strains to treatment [4].

The diagram below summarizes this multifaceted mechanism of action.
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Research Implications

The experimental data indicates that nitroxoline is a strong candidate for repurposing against MDR A.

baumannii infections, especially urinary tract infections. Its unique metallophore mechanism and ability to

disrupt the outer membrane make it a valuable tool for combination therapy.

For clinical translation, the biphasic killing effect is critical. It suggests that simply using the highest

possible dose may not be optimal; instead, dosing should aim to maintain concentrations within the optimal

bactericidal range (around 4-8 mg/L) for maximum effect [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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